Cas no 765841-73-4 (1,2-Benzenediol, 4-[2-(1-pyrrolidinyl)ethyl]- (9CI))
765841-73-4 structure
Product Name:1,2-Benzenediol, 4-[2-(1-pyrrolidinyl)ethyl]- (9CI)
CAS No:765841-73-4
MF:C12H17NO2
MW:207.268883466721
CID:550684
PubChem ID:45093019
Update Time:2025-04-19
1,2-Benzenediol, 4-[2-(1-pyrrolidinyl)ethyl]- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzenediol, 4-[2-(1-pyrrolidinyl)ethyl]- (9CI)
- 4-(2-(Pyrrolidin-1-yl)ethyl)benzene-1,2-diol
- 765841-73-4
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- Inchi: 1S/C12H17NO2/c14-11-4-3-10(9-12(11)15)5-8-13-6-1-2-7-13/h3-4,9,14-15H,1-2,5-8H2
- InChI Key: IDIGSZSLZIBUAZ-UHFFFAOYSA-N
- SMILES: OC1=C(C=CC(=C1)CCN1CCCC1)O
Computed Properties
- Exact Mass: 207.126
- Monoisotopic Mass: 207.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 43.7A^2
1,2-Benzenediol, 4-[2-(1-pyrrolidinyl)ethyl]- (9CI) Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
765841-73-4 (1,2-Benzenediol, 4-[2-(1-pyrrolidinyl)ethyl]- (9CI)) Related Products
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